67-20-9

Nitrofurantoin

In Stock

• CAS RN:
• 67-20-9

• Formula:
• C8H6N4O5

• InChI:
• InChI=1S/C8H6N4O5/c13-6-4-11(8(14)10-6)9-3-5-1-2-7(17-5)12(15)16/h1-3H,4H2,(H,10,13,14)/b9-3+

• InChIKey:
• NXFQHRVNIOXGAQ-YCRREMRBSA-N

• Nitrofurantoin is an antibiotic. In vivo, nitrofurantoin (25-100 mg/kg, i.m.) reduces E. coli replication and abscess formation in the renal medulla of infected rats in a dose-dependent manner. It prevents kidney and bladder infection in rats following bladder inoculation with clinical isolates of P. mirabilis. Nitrofurantoin also prevents alkalization of urine as well as calculi and abscess formation in a rat model of P. vulgaris urinary tract infection. Formulations containing nitrofurantoin have been used to treat urinary tract infections.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Nitrofurantoin, a synthetic, nitrofuran-derivative, is a widely used urinary antimicrobial compound that is effectiv...

1-(Bromo(1-naphthyl)methyl)naphthalene

In Stock

• CAS RN:
• 5467-20-9

• Formula:
• C21H15Br

• InChI:
• InChI=1S/C21H15Br/c22-21(19-13-5-9-15-7-1-3-11-17(15)19)20-14-6-10-16-8-2-4-12-18(16)20/h1-14,21H

• InChIKey:
• JTXUIHPHBAGZMF-UHFFFAOYSA-N

• 1-(Bromo(1-naphthyl)methyl)naphthalene is a useful research compound. Its molecular formula is C21H15Br and its molecular weight is 347.2 g/mol. The purity is usually 95%.

6-N-Hydroxylaminopurine

In Stock

• CAS RN:
• 5667-20-9

• Formula:
• C5H5N5O

• InChI:
• InChI=1S/C5H5N5O/c11-10-5-3-4(7-1-6-3)8-2-9-5/h1-2,11H,(H2,6,7,8,9,10)

• InChIKey:
• CBCQWVQNMGNYEO-UHFFFAOYSA-N

• N(6)-hydroxyadenine is a member of the class of 6-aminopurinnes that is adenine in which one of the exocyclic amino hydrogens is replaced by a hydroxy group. It has a role as a mutagen and a teratogenic agent. It is a member of 6-aminopurines, a nucleobase analogue and a member of hydroxylamines. It derives from an adenine.

1-(1-(4-Chlorophenyl)cyclobutyl)ethanone

In Stock

• CAS RN:
• 84467-20-9

• Formula:
• C12H13ClO

• InChI:
• InChI=1S/C12H13ClO/c1-9(14)12(7-2-8-12)10-3-5-11(13)6-4-10/h3-6H,2,7-8H2,1H3

• InChIKey:
• KJAJWYWBYJPAMX-UHFFFAOYSA-N

• 1-(1-(4-Chlorophenyl)cyclobutyl)ethanone is a useful research compound. Its molecular formula is C12H13ClO and its molecular weight is 208.68 g/mol. The purity is usually 95%.

5-(2,5-Dimethoxyphenyl)-5-oxopentanoic acid

In Stock

• CAS RN:
• 63467-20-9

• Formula:
• C13H16O5

• InChI:
• InChI=1S/C13H16O5/c1-17-9-6-7-12(18-2)10(8-9)11(14)4-3-5-13(15)16/h6-8H,3-5H2,1-2H3,(H,15,16)

• InChIKey:
• LZYOLLXPXIINET-UHFFFAOYSA-N

• 5-(2,5-Dimethoxyphenyl)-5-oxopentanoic acid is a useful research compound. Its molecular formula is C13H16O5 and its molecular weight is 252.26 g/mol. The purity is usually 95%.

6-Iodo-2-methyl-1,3-benzothiazole

In Stock

• CAS RN:
• 68867-20-9

• Formula:
• C8H6INS

• InChI:
• InChI=1S/C8H6INS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3

• InChIKey:
• YVXGKAZJAUWMPM-UHFFFAOYSA-N

• 6-Iodo-2-methyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C8H6INS and its molecular weight is 275.11 g/mol. The purity is usually 95%.

(2,5-dimethoxybenzyl)amine hydrochloride

In Stock

• CAS RN:
• 34967-20-9

• Formula:
• C9H14ClNO2

• InChI:
• InChI=1S/C9H13NO2.ClH/c1-11-8-3-4-9(12-2)7(5-8)6-10;/h3-5H,6,10H2,1-2H3;1H

• InChIKey:
• MYIFFVYNGBMDMC-UHFFFAOYSA-N

• (2,5-dimethoxybenzyl)amine hydrochloride is a useful research compound. Its molecular formula is C9H14ClNO2 and its molecular weight is 203.66 g/mol. The purity is usually 95%.

Pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol

In Stock

• CAS RN:
• 89667-20-9

• Formula:
• C13H10F3NO

• InChI:
• InChI=1S/C13H10F3NO/c14-13(15,16)11-5-1-3-9(7-11)12(18)10-4-2-6-17-8-10/h1-8,12,18H

• InChIKey:
• WHMOFSLPOYNDOR-UHFFFAOYSA-N

• Pyridin-3-yl[3-(trifluoromethyl)phenyl]methanol is a useful research compound. Its molecular formula is C13H10F3NO and its molecular weight is 253.224. The purity is usually 95%.

Olpimedone

In Stock

• CAS RN:
• 39567-20-9

• Formula:
• C7H10N2OS

• InChI:
• InChI=1S/C7H10N2OS/c1-5-4-6(10)9-2-3-11-7(9)8-5/h5H,2-4H2,1H3

• InChIKey:
• SFRKFKTUSAUZMI-UHFFFAOYSA-N

• Olpimedone is a useful research compound. Its molecular formula is C7H10N2OS and its molecular weight is 170.23 g/mol. The purity is usually 95%.

4-Fluoro-1-methyl-2-phenylmethoxybenzene

In Stock

• CAS RN:
• 885267-20-9

• Formula:
• C14H13FO

• InChI:
• InChI=1S/C14H13FO/c1-11-7-8-13(15)9-14(11)16-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3

• InChIKey:
• MPTULEJNMGRZBS-UHFFFAOYSA-N

• 4-Fluoro-1-methyl-2-phenylmethoxybenzene is a useful research compound. Its molecular formula is C14H13FO and its molecular weight is 216.25 g/mol. The purity is usually 95%.

N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 681267-20-9

• Formula:
• C17H19N3O3S

• InChI:
• InChI=1S/C17H19N3O3S/c1-10-3-6-13(7-11(10)2)20-16(18-17(21)12-4-5-12)14-8-24(22,23)9-15(14)19-20/h3,6-7,12H,4-5,8-9H2,1-2H3,(H,18,21)

• InChIKey:
• LSZXQQPULRGGAQ-UHFFFAOYSA-N

• N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.

Ethyl 4-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-methoxyphenyl)methyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 898367-20-9

• Formula:
• C21H27N5O4S

• InChI:
• InChI=1S/C21H27N5O4S/c1-4-16-22-20-26(23-16)19(27)18(31-20)17(14-6-8-15(29-3)9-7-14)24-10-12-25(13-11-24)21(28)30-5-2/h6-9,17,27H,4-5,10-13H2,1-3H3

• InChIKey:
• MXZDHJLNGRWYBU-UHFFFAOYSA-N

• Ethyl 4-((2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-methoxyphenyl)methyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H27N5O4S and its molecular weight is 445.54. The purity is usually 95%.

3',5'-Dimethyl-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898767-20-9

• Formula:
• C17H17FO

• InChI:
• InChI=1S/C17H17FO/c1-12-8-13(2)10-15(9-12)17(19)7-6-14-4-3-5-16(18)11-14/h3-5,8-11H,6-7H2,1-2H3

• InChIKey:
• ATHUYAOKIZBTTN-UHFFFAOYSA-N

• 3',5'-Dimethyl-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C17H17FO and its molecular weight is 256.31 g/mol. The purity is usually 95%.

3,3-Dimethylpyrrolidine-2-carboxylic acid

• CAS RN:
• 204267-20-9

• Formula:
• C7H13NO2

• InChI:
• InChI=1S/C7H13NO2/c1-7(2)3-4-8-5(7)6(9)10/h5,8H,3-4H2,1-2H3,(H,9,10)

• InChIKey:
• JQFLYFRHDIHZFZ-RXMQYKEDSA-N

• 3,3-Dimethylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.

2-[5-(4-methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid

• CAS RN:
• 131967-20-9

• Formula:
• C22H21N3O4

• InChI:
• InChI=1S/C22H21N3O4/c1-23-17-6-3-4-7-19(17)25(22(28)15-9-11-16(29-2)12-10-15)20(14-21(26)27)18-8-5-13-24(18)23/h3-13,20H,14H2,1-2H3,(H,26,27)

• InChIKey:
• VEGYGKDKQZDMTG-UHFFFAOYSA-N

• 2-[5-(4-methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid, also known as 2-[5-(4-methoxybenzoyl)-10-methyl-4H-pyrrolo[1,2-b][1,2,5]benzotriazepin-4-yl]acetic acid, is a useful research compound. Its molecular formula is C22H21N3O4 and its molecular weight is 391.4 g/mol. The purity is usually 95%.

(3-Amino-6-methyl-4-thiophen-2-ylthieno[2,3-b]pyridin-2-yl)-(3,4-dimethoxyphenyl)methanone

• CAS RN:
• 327067-20-9

• Formula:
• C21H18N2O3S2

• InChI:
• InChI=1S/C21H18N2O3S2/c1-11-9-13(16-5-4-8-27-16)17-18(22)20(28-21(17)23-11)19(24)12-6-7-14(25-2)15(10-12)26-3/h4-10H,22H2,1-3H3

• InChIKey:
• YWYCTYVHZWHOAQ-UHFFFAOYSA-N

• (3-Amino-6-methyl-4-thiophen-2-ylthieno[2,3-b]pyridin-2-yl)-(3,4-dimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H18N2O3S2 and its molecular weight is 410.5g/mol. The purity is usually 95%.

(4-Benzylmorpholin-3-yl)methanol

In Stock

• CAS RN:
• 110167-20-9

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c14-9-12-10-15-7-6-13(12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2

• InChIKey:
• CPLXVETYMUMERG-UHFFFAOYSA-N

• (4-Benzylmorpholin-3-yl)methanol is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

2-Cyclopropyl-1-pyridin-3-ylethanone

In Stock

• CAS RN:
• 1425367-20-9

• Formula:
• C10H11NO

• InChI:
• InChI=1S/C10H11NO/c12-10(6-8-3-4-8)9-2-1-5-11-7-9/h1-2,5,7-8H,3-4,6H2

• InChIKey:
• ZFGQCSHOKQSLML-UHFFFAOYSA-N

• 2-Cyclopropyl-1-pyridin-3-ylethanone is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.204. The purity is usually 95%.

2-(2,3-Dihydro-1,4-benzoxazin-4-yl)ethanesulfonyl fluoride

Usually In Stock

• CAS RN:
• 2248867-20-9

• Formula:
• C10H12FNO3S

• InChI:
• InChI=1S/C10H12FNO3S/c11-16(13,14)8-6-12-5-7-15-10-4-2-1-3-9(10)12/h1-4H,5-8H2

• InChIKey:
• QNFVCWCAYLNMEW-UHFFFAOYSA-N

• 2-(2,3-Dihydro-1,4-benzoxazin-4-yl)ethanesulfonyl fluoride is a useful research compound. Its molecular formula is C10H12FNO3S and its molecular weight is 245.27. The purity is usually 95%.

4-(3,5-Dimethylbenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187167-20-9

• Formula:
• C18H15NO

• InChI:
• InChI=1S/C18H15NO/c1-12-7-13(2)9-15(8-12)18(20)17-11-19-10-14-5-3-4-6-16(14)17/h3-11H,1-2H3

• InChIKey:
• OJNZLVDSTFJJEX-UHFFFAOYSA-N

• 4-(3,5-Dimethylbenzoyl)isoquinoline is a useful research compound. Its molecular formula is C18H15NO and its molecular weight is 261.3 g/mol. The purity is usually 95%.

3-Bromo-2-chloromethyl-6-methylpyridine

Usually In Stock

• CAS RN:
• 1378867-20-9

• Formula:
• C7H7BrClN

• InChI:
• InChI=1S/C7H7BrClN/c1-5-2-3-6(8)7(4-9)10-5/h2-3H,4H2,1H3

• InChIKey:
• UCASFXOSXOVRHM-UHFFFAOYSA-N

• 3-Bromo-2-chloromethyl-6-methylpyridine is a useful research compound. Its molecular formula is C7H7BrClN and its molecular weight is 220.49. The purity is usually 95%.

4-Iodo-1-propyl-1H-pyrazole-5-carbaldehyde

In Stock

• CAS RN:
• 1823967-20-9

• Formula:
• C7H9IN2O

• InChI:
• InChI=1S/C7H9IN2O/c1-2-3-10-7(5-11)6(8)4-9-10/h4-5H,2-3H2,1H3

• InChIKey:
• DBCIWPRMYLEVCI-UHFFFAOYSA-N

• 4-Iodo-1-propyl-1H-pyrazole-5-carbaldehyde is a useful research compound. Its molecular formula is C7H9IN2O and its molecular weight is 264.066. The purity is usually 95%.

6-Iodo-2-methyl-1,3-benzothiazole

• CAS RN:
• 68867-20-9; 6931-54-0

• Formula:
• C8H6INS

• InChI:
• InChI=1S/C8H6INS/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3

• InChIKey:
• YVXGKAZJAUWMPM-UHFFFAOYSA-N

• 6-Iodo-2-methyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C8H6INS and its molecular weight is 275.11. The purity is usually 95%.